Cas no 2385530-94-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
• CAS No: 2385530-94-7
• MF: C₂₃H₁₉N₃O₆
• MW: 433.413465738297
• CID: 5920197
• PubChem ID: 165914196
• Update Time: 2025-10-30

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737360
• 2385530-94-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid

• Inchi： 1S/C23H19N3O6/c27-22(28)10-12-25(20-9-11-24-13-21(20)26(30)31)23(29)32-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-9,11,13,19H,10,12,14H2,(H,27,28)
• InChI Key： KHWAEWKVPAZGOK-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CN=CC=1[N+](=O)[O-])CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.12738533g/mol
• Monoisotopic Mass: 433.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 126Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid

3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic Acid: A Comprehensive Overview

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid, identified by the CAS number 2385530-94-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) group, a nitro-substituted pyridine ring, and a propanoic acid moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Its presence ensures that the amino group remains inert until specific conditions are applied, making it highly suitable for applications in medicinal chemistry. The 3-nitropyridin-4-yl group introduces additional reactivity and selectivity, which are essential for targeting specific biological pathways. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the field of oncology.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under various conditions. Scientists have explored its ability to act as a precursor in the construction of bioactive molecules, leveraging its unique functional groups to create compounds with enhanced pharmacokinetic properties. The propanoic acid moiety, for instance, has been shown to improve solubility and bioavailability when incorporated into drug candidates.

In terms of applications, this compound has shown promise in the development of inhibitors for key enzymes involved in cancer progression. Its ability to interact with specific protein targets has been validated through computational modeling and in vitro assays. Furthermore, its compatibility with modern drug delivery systems has made it an attractive candidate for targeted therapy.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The use of Fmoc chemistry ensures precise control over the reaction sequence, enabling the formation of high-purity products. Researchers have optimized reaction conditions to maximize yield and minimize side reactions, making this compound accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed to ensure compliance with regulatory standards. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid represents a significant advancement in organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.